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Compound of Interest

Compound Name: 4-APB hydrochloride

Cat. No.: B158443

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidelines for the safe handling, storage, and
use of 4-APB hydrochloride (4-(2-Aminopropyl)benzofuran hydrochloride) in a research
setting. The following protocols and data are intended to ensure the integrity of the compound
and the safety of laboratory personnel.

Compound Information

Property Value Reference
a-methyl-4-
Formal Name benzofuranethanamine, [1]

monohydrochloride

CAS Number 286834-82-0 [1]
Molecular Formula C11H13NO « HCI [1]
Formula Weight 211.7 g/mol [1]
Purity >98% [1]
Formulation A crystalline solid [1]

Safety and Handling Precautions
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4-APB hydrochloride is a research chemical and should be handled with care. While a
specific Safety Data Sheet (SDS) for 4-APB hydrochloride is not readily available, data from
related compounds suggest the following precautions.

Hazard Identification:
o Harmful if swallowed.
o Causes serious eye irritation.

Personal Protective Equipment (PPE) and Handling Guidelines:

Ventilation: Use only in a well-ventilated area, preferably in a fume hood.[2]
o Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Inspect gloves
prior to use and dispose of contaminated gloves after use.

» Skin and Body Protection: Wear a lab coat. Avoid contact with skin.[2]

o Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

First Aid Measures:

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If on Skin: Wash with plenty of water.

If Inhaled: Move person to fresh air and keep comfortable for breathing.

Storage and Stability

Proper storage is crucial to maintain the stability and integrity of 4-APB hydrochloride.
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Condition Recommendation Stability

] Store at -20°C. Keep container
Long-term Storage (Solid) ) > 5 years
tightly sealed.

Aliguot into single-use vials
and store at -20°C or -80°C to Up to 1-2 months at -20°C; up

avoid repeated freeze-thaw to 6 months at -80°C.[3]

Stock Solutions

cycles.

Solubility Data

The solubility of 4-APB hydrochloride in various solvents is provided below. Prepare solutions
immediately before use whenever possible.

Solvent Solubility
DMF 30 mg/mL
DMSO 30 mg/mL
Ethanol 30 mg/mL
Methanol 1 mg/mL
PBS (pH 7.2) 10 mg/mL

Data sourced from Cayman Chemical product information.[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol is adapted from best practices for similar research compounds.[3]
Materials:
e 4-APB hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weighing: On an analytical balance, carefully weigh out 2.117 mg of 4-APB hydrochloride
and place it into a sterile microcentrifuge tube.

e Solubilization: Add 1 mL of anhydrous DMSO to the tube containing the 4-APB
hydrochloride powder.

» Dissolving: Tightly cap the tube and vortex for 1-2 minutes until the solid is completely
dissolved. If necessary, briefly sonicate the tube in a water bath to aid dissolution.

» Visual Inspection: Visually inspect the solution to ensure it is clear and free of particulates.

 Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile, tightly
sealed vials. Label each vial with the compound name, concentration (10 mM), solvent
(DMSO), and preparation date. Store the aliquots at -20°C or -80°C.

Analytical Characterization by GC-MS (Gas
Chromatography-Mass Spectrometry)

The following is a general workflow for the analysis of 4-APB hydrochloride, based on
methods used for differentiating APB isomers.[4][5]

Objective: To confirm the identity and purity of 4-APB hydrochloride.
Instrumentation and Parameters:
e Gas Chromatograph: Agilent Model 7890A (or equivalent)

o Mass Selective Detector: Agilent Model 5975C (or equivalent)

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b158443?utm_src=pdf-body
https://www.benchchem.com/product/b158443?utm_src=pdf-body
https://www.benchchem.com/product/b158443?utm_src=pdf-body
https://www.benchchem.com/product/b158443?utm_src=pdf-body
https://forendex.southernforensic.org/uploads/references/MicrogramJournal/9.2.61.74.pdf
https://forendex.southernforensic.org/uploads/references/MicrogramJournal/8.2.62.74.pdf
https://www.benchchem.com/product/b158443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

« Injector: Split mode (e.g., 21.5:1) at 280°C

e Oven Temperature Program:

[¢]

Initial Temperature: 100°C

[¢]

Ramp Rate: 6°C/min

[e]

Final Temperature: 300°C

Final Hold: 5.67 min

o

e MSD Source Temperature: 230°C

 lonization Mode: Electron lonization (El) at 70 eV

Sample Preparation:

e Prepare a dilute solution of 4-APB hydrochloride in a suitable solvent (e.g., methanol).

o For analysis of the free base, dissolve the hydrochloride salt in boiling water, basify with a
saturated aqueous solution of sodium bicarbonate (NaHCOs), and extract with an organic
solvent like chloroform (CHCIs).[4]

Procedure:
e Inject a small volume (e.g., 1 yL) of the prepared sample into the GC-MS system.
e Acquire the data according to the specified instrument parameters.

e Analyze the resulting chromatogram and mass spectrum. The mass spectrum of 4-APB is
expected to show a molecular ion (M+) at m/z 175 and a base peak at m/z 44, consistent
with related aminopropylbenzofurans.[4]

Diagrams
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Workflow for Safe Handling and Storage of 4-APB Hydrochloride
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Caption: Workflow for the safe handling and storage of 4-APB hydrochloride.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b158443?utm_src=pdf-body-img
https://www.benchchem.com/product/b158443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer: This document is intended for informational purposes for research professionals
and does not constitute medical or legal advice. All laboratory work should be conducted in
accordance with institutional safety policies and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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